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Introduction

AU-24118 is a potent, selective, and orally bioavailable Proteolysis Targeting Chimera
(PROTAC) that has emerged as a critical tool for studying epigenetic regulation.[1][2][3] This
small molecule induces the degradation of the mammalian SWI/SNF (mSWI/SNF) chromatin
remodeling complex ATPases, SMARCA2 and SMARCA4, as well as the PBRM1 subunit.[1][2]
[3] By harnessing the cell's natural protein disposal machinery, AU-24118 offers a powerful
approach to probe the functions of these key epigenetic regulators and holds therapeutic
promise, particularly in the context of transcription factor-addicted cancers such as castration-
resistant prostate cancer (CRPC).[1][2] This technical guide provides a comprehensive
overview of AU-24118, including its mechanism of action, quantitative data on its activity,
detailed experimental protocols, and visualizations of relevant biological pathways and
experimental workflows.

Mechanism of Action

AU-24118 functions as a heterobifunctional molecule. It integrates a ligand that binds to the
bromodomains of SMARCA2 and SMARCA4 with a ligand for the Cereblon (CRBN) E3
ubiquitin ligase.[1] This dual binding brings the target proteins into close proximity with the E3
ligase, leading to their polyubiquitination and subsequent degradation by the 26S proteasome.
This targeted degradation of SMARCA2, SMARCA4, and PBRML1 disrupts the function of the
MmSWI/SNF complex, a key regulator of chromatin structure and gene expression. The
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degradation of these components has been shown to impede the chromatin accessibility of
oncogenic transcription factors, making AU-24118 particularly effective in cancers driven by
such factors.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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